Cas no 1206987-03-2 (3-chloro-N-{2-2-(4-fluorophenyl)acetamidophenyl}benzamide)

• Product Name: 3-chloro-N-{2-2-(4-fluorophenyl)acetamidophenyl}benzamide
• CAS No: 1206987-03-2
• MF: C₂₁H₁₆ClFN₂O₂
• MW: 382.815347671509
• CID: 6446006
• PubChem ID: 45503895
• Update Time: 2025-05-24

3-chloro-N-{2-2-(4-fluorophenyl)acetamidophenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{2-2-(4-fluorophenyl)acetamidophenyl}benzamide
• 3-chloro-N-{2-[2-(4-fluorophenyl)acetamido]phenyl}benzamide
• SR-01000924687-1
• 3-chloro-N-[2-[[2-(4-fluorophenyl)acetyl]amino]phenyl]benzamide
• AKOS024518310
• F5775-0137
• 1206987-03-2
• 3-chloro-N-(2-(2-(4-fluorophenyl)acetamido)phenyl)benzamide
• SR-01000924687
• VU0520259-1

• Inchi： 1S/C21H16ClFN2O2/c22-16-5-3-4-15(13-16)21(27)25-19-7-2-1-6-18(19)24-20(26)12-14-8-10-17(23)11-9-14/h1-11,13H,12H2,(H,24,26)(H,25,27)
• InChI Key： ASZLMLTWDXIWGC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1=CC=CC=C1NC(CC1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 382.0884336g/mol
• Monoisotopic Mass: 382.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.2Ų

Additional information on 3-chloro-N-{2-2-(4-fluorophenyl)acetamidophenyl}benzamide

Comprehensive Overview of 3-chloro-N-{2-[2-(4-fluorophenyl)acetamidophenyl]}benzamide (CAS No. 1206987-03-2)

3-chloro-N-{2-[2-(4-fluorophenyl)acetamidophenyl]}benzamide (CAS No. 1206987-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug discovery and development. The presence of both chloro and fluoro substituents in its structure makes it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 3-chloro-N-{2-[2-(4-fluorophenyl)acetamidophenyl]}benzamide as it combines the benefits of halogenated aromatic systems with an amide linkage, a common motif in many FDA-approved drugs. This compound is frequently discussed in forums and publications focusing on targeted drug design and small molecule therapeutics.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 3-chloro-N-{2-[2-(4-fluorophenyl)acetamidophenyl]}benzamide?" Preliminary studies suggest its relevance in modulating specific protein-protein interactions, particularly in oncology and neurology. However, further clinical validation is required to confirm these hypotheses. The compound's CAS No. 1206987-03-2 is often used as a key identifier in patent literature and chemical databases, highlighting its commercial and academic significance.

From a synthetic chemistry perspective, 3-chloro-N-{2-[2-(4-fluorophenyl)acetamidophenyl]}benzamide is synthesized via multi-step organic reactions, including amide coupling and aromatic substitution. Its purity and stability are critical for reproducible research outcomes, making it a subject of interest in analytical method development. Laboratories often employ techniques like HPLC and NMR spectroscopy to characterize this compound.

Another trending topic is the environmental impact of halogenated organic compounds. While 3-chloro-N-{2-[2-(4-fluorophenyl)acetamidophenyl]}benzamide is not classified as hazardous, its degradation pathways and ecotoxicity are areas of active investigation. Researchers are exploring green chemistry approaches to minimize waste during its synthesis, aligning with global sustainability goals.

In summary, 3-chloro-N-{2-[2-(4-fluorophenyl)acetamidophenyl]}benzamide (CAS No. 1206987-03-2) represents a promising scaffold in modern drug discovery. Its structural features and potential applications make it a focal point for interdisciplinary research, bridging gaps between chemistry, biology, and environmental science. As the scientific community continues to uncover its properties, this compound is likely to remain a hot topic in peer-reviewed journals and industry reports.